![molecular formula C11H16ClN B2950939 8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride CAS No. 2174002-46-9](/img/structure/B2950939.png)
8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
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Overview
Description
8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of tetrahydroisoquinoline (THIQ), which is an important structural motif of various natural products and therapeutic lead compounds . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
In recent years, considerable research interest has been witnessed toward the synthesis of THIQ’s C(1)-substituted derivatives, since they can act as precursors for various alkaloids displaying multifarious biological activities . Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been explored .Molecular Structure Analysis
The molecular structure of this compound is similar to that of 1,2,3,4-tetrahydroisoquinoline, with an additional ethyl group attached .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be similar to those of other THIQ derivatives. For instance, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted in the literature .Mechanism of Action
Target of Action
8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of 1,2,3,4-tetrahydroisoquinoline (THIQ), which is an important structural motif of various natural products and therapeutic lead compounds . THIQs are known to function as antineuroinflammatory agents . .
Mode of Action
Thiqs are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Biochemical Pathways
Thiqs are known to be involved in various biological activities, suggesting that they may interact with multiple biochemical pathways .
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in lab experiments is its high potency and selectivity for its targets. It also has good pharmacokinetic properties, such as good oral bioavailability and brain penetration. However, one of the limitations of using this compound is its potential toxicity at high doses, which needs to be carefully monitored in animal studies.
Future Directions
There are several future directions for the research on 8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. One of the directions is to further elucidate its mechanism of action and identify its molecular targets in the brain. Another direction is to explore its potential therapeutic applications in other neurological and psychiatric disorders, such as Alzheimer's disease, bipolar disorder, and anxiety disorders. Furthermore, the development of novel analogs of this compound with improved potency, selectivity, and safety profiles could lead to the discovery of new drugs for these disorders.
Synthesis Methods
The synthesis of 8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the condensation of ethylamine and cyclohexanone in the presence of a Lewis acid catalyst, followed by reduction with sodium borohydride and quaternization with hydrochloric acid. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
Scientific Research Applications
8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and depression. In preclinical studies, this compound has been shown to exhibit neuroprotective effects against oxidative stress, mitochondrial dysfunction, and neuroinflammation. It also has been shown to modulate the dopaminergic, serotonergic, and glutamatergic neurotransmitter systems, which are implicated in the pathophysiology of these disorders.
Biochemical Analysis
Biochemical Properties
8-Ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to function as antineuroinflammatory agents . It also has broad applications in asymmetric catalysis as chiral scaffolds .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are diverse. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that this compound has broad applications in asymmetric catalysis as chiral scaffolds .
properties
IUPAC Name |
8-ethyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N.ClH/c1-2-9-4-3-5-10-6-7-12-8-11(9)10;/h3-5,12H,2,6-8H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOHXRPFVWHHYNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC2=C1CNCC2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2174002-46-9 |
Source
|
Record name | 8-ethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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